Cas no 153438-06-3 (Benzonitrile,3-[5-oxo-8-[3-(trifluoromethyl)phenyl]pyrido[2,3-d]pyridazin-6(5H)-yl]-)
![Benzonitrile,3-[5-oxo-8-[3-(trifluoromethyl)phenyl]pyrido[2,3-d]pyridazin-6(5H)-yl]- structure](https://www.kuujia.com/scimg/cas/153438-06-3x500.png)
153438-06-3 structure
Product name:Benzonitrile,3-[5-oxo-8-[3-(trifluoromethyl)phenyl]pyrido[2,3-d]pyridazin-6(5H)-yl]-
CAS No:153438-06-3
MF:C21H11F3N4O
MW:392.333454370499
CID:1327009
Benzonitrile,3-[5-oxo-8-[3-(trifluoromethyl)phenyl]pyrido[2,3-d]pyridazin-6(5H)-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,3-[5-oxo-8-[3-(trifluoromethyl)phenyl]pyrido[2,3-d]pyridazin-6(5H)-yl]-
- Benzonitrile, 3-[5-oxo-8-[3-(trifluoromethyl)phenyl]pyrido[2,3-d]pyridazin-6(5H)-yl]-
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- Inchi: 1S/C21H11F3N4O/c22-21(23,24)15-6-2-5-14(11-15)18-19-17(8-3-9-26-19)20(29)28(27-18)16-7-1-4-13(10-16)12-25/h1-11H
- InChI Key: UVRARKYUZSXCRF-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(N2N=C(C3=CC=CC(C(F)(F)F)=C3)C3=NC=CC=C3C2=O)=C1
Computed Properties
- Exact Mass: 392.08863
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 559.8±60.0 °C(Predicted)
- PSA: 69.35
- pka: -1.38±0.20(Predicted)
Benzonitrile,3-[5-oxo-8-[3-(trifluoromethyl)phenyl]pyrido[2,3-d]pyridazin-6(5H)-yl]- Related Literature
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Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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